Cas no 886498-08-4 (2-Fluoro-5-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Fluoro-5-(trifluoromethoxy)benzonitrile
• CAS No: 886498-08-4
• MF: C₈H₃F₄NO
• MW: 205.109135866165
• MDL: MFCD04115894
• CID: 93161
• PubChem ID: 5221095
• Update Time: 2025-07-20

2-Fluoro-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(trifluoromethoxy)benzonitrile
• 2-Fluoro-5-(trifluoromethoxy)benzonitrile (ACI)
• 2-Fluoro-5-trifluoromethoxybenzonitrile
• CS-0084820
• A21188
• DTXSID20411038
• BBL101241
• STL555037
• MFCD04115894
• 2-fluoranyl-5-(trifluoromethyloxy)benzenecarbonitrile
• DB-078090
• A842804
• S10870
• 2-Fluoro-5-trifluoromethoxy-benzonitrile
• DTXCID50361890
• AKOS005257694
• JS-4258
• SCHEMBL1263373
• 886498-08-4
• SY227906

• MDL： MFCD04115894
• Inchi： 1S/C8H3F4NO/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12/h1-3H
• InChI Key： MFLGNKVMGUFLOV-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=CC=C(OC(F)(F)F)C=1

Computed Properties

• Exact Mass: 205.015077
• Monoisotopic Mass: 205.015077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Experimental Properties

• Density: 1.42
• Boiling Point: 189.3°C at 760 mmHg
• Flash Point: 68.3°C
• Refractive Index: 1.4385

2-Fluoro-5-(trifluoromethoxy)benzonitrile Security Information

• Hazardous Material transportation number：UN3276
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Fluoro-5-(trifluoromethoxy)benzonitrile

Comprehensive Overview of 2-Fluoro-5-(trifluoromethoxy)benzonitrile (CAS No. 886498-08-4): Properties, Applications, and Industry Insights

2-Fluoro-5-(trifluoromethoxy)benzonitrile (CAS No. 886498-08-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and trifluoromethoxy groups enhances its electronic properties, making it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its role in the development of advanced materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for fluorinated building blocks like 2-Fluoro-5-(trifluoromethoxy)benzonitrile has surged, driven by their applications in drug discovery and crop protection. Researchers are increasingly exploring its potential in designing kinase inhibitors and herbicides, addressing global challenges such as drug resistance and food security. Its high stability and lipophilicity also make it a candidate for PET imaging probes, a hot topic in precision medicine.

The synthesis of 2-Fluoro-5-(trifluoromethoxy)benzonitrile typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods widely discussed in organic chemistry forums. Optimizing these processes to reduce environmental impact is a key focus, reflecting the industry's shift toward eco-friendly protocols. Analytical techniques like HPLC and NMR are essential for verifying its purity, a critical factor for GMP compliance in pharmaceutical manufacturing.

From an SEO perspective, users frequently search for "CAS 886498-08-4 suppliers," "2-Fluoro-5-(trifluoromethoxy)benzonitrile price," or "fluorinated nitriles applications." These queries highlight the commercial and academic interest in this compound. Additionally, discussions on platforms like ResearchGate and PubMed often explore its structure-activity relationships (SAR), linking its molecular design to bioactivity optimization.

Looking ahead, 2-Fluoro-5-(trifluoromethoxy)benzonitrile is poised to play a pivotal role in emerging fields such as bioconjugation and material science. Its compatibility with click chemistry reactions opens doors for nanotechnology applications, another trending topic in scientific communities. As regulatory frameworks evolve, ensuring REACH compliance and safety data transparency will remain crucial for market adoption.

In summary, 2-Fluoro-5-(trifluoromethoxy)benzonitrile exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility addresses pressing needs across life sciences and industrial applications, making it a compound worth monitoring in both academic and commercial spheres.